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Compound of Interest

Compound Name: Methyl propyl trisulfide

Cat. No.: B106692 Get Quote

For researchers, scientists, and drug development professionals, understanding the stability of

organic trisulfides is paramount for their effective application. This guide provides a

comparative study of the stability of different organic trisulfides, supported by experimental

data, detailed methodologies, and clear visualizations to facilitate informed decisions in

research and development.

Organic trisulfides (RS-S-SR) are gaining increasing attention in drug development and various

chemical applications due to their unique chemical properties and biological activities.

However, their inherent instability can pose significant challenges. This guide offers an

objective comparison of the stability of various classes of organic trisulfides under different

conditions, providing a crucial resource for predicting their behavior in diverse experimental

and physiological environments.

Comparative Stability Data
The stability of an organic trisulfide is influenced by several factors, including its molecular

structure (e.g., dialkyl, diallyl, diaryl), the surrounding pH, temperature, and the presence of

other reactive species such as thiols and amines. The following table summarizes quantitative

data on the stability of representative organic trisulfides under various conditions.
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Trisulfide
Class

Compound Condition
Stability
Metric (Half-
life, t½)

Degradatio
n Products

Reference

Biologically

Relevant

Cysteine

Trisulfide
pH 7.0 16.9 days

Cystine,

Elemental

Sulfur

[1]

pH 9.0 11.4 days

Cystine,

Elemental

Sulfur

[1]

+ Butylamine 2.3 hours

Cystine,

Elemental

Sulfur

[1]

+

Triethylamine
2.9 hours

Cystine,

Elemental

Sulfur

[1]

Glutathione

Trisulfide
pH 5.8 6.3 days

Glutathione

Disulfide,

Elemental

Sulfur

[1]

pH 7.4 0.90 days

Glutathione

Disulfide,

Elemental

Sulfur

[1]

pH 9.0 0.79 days

Glutathione

Disulfide,

Elemental

Sulfur

[1]

N-

Acetylcystein

e (NAC)

Trisulfide

pH 5.8, 7.4,

9.0

Stable (>8

days)
-
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+ Butylamine

(37 °C, pH

7.4)

0.77 hours

(46.2 min)

NAC

Disulfide,

Elemental

Sulfur

Dialkyl

Dimethyl

Trisulfide

(DMTS)

4 °C and 22

°C in 15% aq.

Polysorbate

80

Stable (>1

year)
-

37 °C in 15%

aq.

Polysorbate

80

70% loss

over 6

months

Dimethyl

Disulfide,

Dimethyl

Tetrasulfide

Diallyl

Diallyl

Trisulfide

(DATS)

pH 2.6 - 7.0
Relatively

Stable

Diallyl

Disulfide,

Diallyl

Tetrasulfide

[2][3]

High

Temperature

(GC analysis)

Decomposes

3-ethenyl-3,6-

dihydro-1,2-

dithiin, 3-

ethenyl-3,4-

dihydro-1,2-

dithiin

[2][3]

Diaryl
Diphenyl

Trisulfide
Not available Not available Not available

Note: Quantitative, directly comparable stability data for diaryl trisulfides under conditions

similar to those for other classes were not readily available in the surveyed literature. Further

research in this specific area is warranted.

Experimental Workflows and Signaling Pathways
To visually represent the logical flow of a typical trisulfide stability study, the following diagram

was generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b106692?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8992272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8992272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8992272/
https://www.benchchem.com/pdf/Step_by_step_protocol_for_the_synthesis_of_substituted_diphenyl_sulfides.pdf
https://academic.oup.com/bcsj/article-abstract/48/11/3230/7355273
https://www.benchchem.com/product/b106692#comparative-study-of-the-stability-of-different-organic-trisulfides
https://www.benchchem.com/product/b106692#comparative-study-of-the-stability-of-different-organic-trisulfides
https://www.benchchem.com/product/b106692#comparative-study-of-the-stability-of-different-organic-trisulfides
https://www.benchchem.com/product/b106692#comparative-study-of-the-stability-of-different-organic-trisulfides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b106692?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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